Cas no 55861-82-0 (Carbamic acid, [5-(1,1-dimethylethyl)-3-isoxazolyl]-, propyl ester)

• Product Name: Carbamic acid, [5-(1,1-dimethylethyl)-3-isoxazolyl]-, propyl ester
• CAS No: 55861-82-0
• MF: C₁₁H₁₈N₂O₃
• MW: 226.272222995758
• CID: 350436
• PubChem ID: 22768155
• Update Time: 2025-04-19

Carbamic acid, [5-(1,1-dimethylethyl)-3-isoxazolyl]-, propyl ester Chemical and Physical Properties

Names and Identifiers

• Carbamic acid, [5-(1,1-dimethylethyl)-3-isoxazolyl]-, propyl ester
• propyl N-(5-tert-butyl-1,2-oxazol-3-yl)carbamate
• DTXSID40628323
• SCHEMBL11648697
• 55861-82-0
• Propyl (5-tert-butyl-1,2-oxazol-3-yl)carbamate
• propyl (5-(tert-butyl)isoxazol-3-yl)carbamate

• Inchi： 1S/C11H18N2O3/c1-5-6-15-10(14)12-9-7-8(16-13-9)11(2,3)4/h7H,5-6H2,1-4H3,(H,12,13,14)
• InChI Key： YELCULSGRQKMKZ-UHFFFAOYSA-N
• SMILES： O1C(=CC(NC(=O)OCCC)=N1)C(C)(C)C

Computed Properties

• Exact Mass: 226.13184
• Monoisotopic Mass: 226.13174244g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 238
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 64.4Ų

Experimental Properties

• PSA: 64.36